Cas no 1040653-12-0 (ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate
• CAS No: 1040653-12-0
• MF: C₁₉H₂₂ClN₃O₄S
• MW: 423.913682460785
• CID: 5385746
• Update Time: 2025-05-24

ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• DWDOADUZMQBXNT-UHFFFAOYSA-N
• ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate

• Inchi： 1S/C19H22ClN3O4S/c1-2-27-19(24)15-9-11-23(12-10-15)17-7-8-18(22-21-17)28(25,26)13-14-3-5-16(20)6-4-14/h3-8,15H,2,9-13H2,1H3
• InChI Key： DWDOADUZMQBXNT-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(S(CC3=CC=C(Cl)C=C3)(=O)=O)C=C2)CCC(C(OCC)=O)CC1

Additional information on ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate

Ethyl 1-{6-[(4-Chlorophenyl)Methanesulfonyl]Pyridazin-3-Yl}Piperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate, with CAS No. 1040653-12-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a piperidine ring, a pyridazine moiety, and a methanesulfonyl group substituted with a 4-chlorophenyl group. The combination of these structural elements endows the compound with unique chemical properties and potential applications in drug design and advanced materials.

The piperidine core of this compound is a six-membered ring containing one nitrogen atom, which contributes to its flexibility and ability to form hydrogen bonds. This feature is particularly advantageous in drug design, where such properties can enhance bioavailability and target specificity. Recent studies have highlighted the role of piperidine derivatives in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic interventions.

The pyridazine moiety, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2, introduces additional electronic complexity to the molecule. Pyridazine derivatives are known for their ability to participate in π-π interactions and serve as platforms for functionalization in medicinal chemistry. In the case of ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate, the pyridazine ring is substituted at position 6 with a methanesulfonyl group linked to a 4-chlorophenyl group.

The methanesulfonyl group (SO₂CH₃) attached to the pyridazine ring is a strong electron-withdrawing substituent that enhances the electrophilic character of the aromatic system. This substitution pattern is critical for modulating the electronic properties of the molecule, which can influence its reactivity and biological activity. The presence of the 4-chlorophenyl group further introduces steric and electronic effects, potentially affecting the compound's solubility, stability, and interaction with biological targets.

Ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate also features an ethyl ester group at position 4 of the piperidine ring. This ester functionality can play a role in controlling the compound's lipophilicity and bioavailability, making it an important consideration in drug delivery systems. Recent advancements in esterification techniques have enabled researchers to fine-tune such groups for optimal pharmacokinetic profiles.

From a synthetic perspective, this compound represents a challenging target due to its intricate structure and multiple functional groups. The synthesis typically involves multi-step processes, including nucleophilic substitutions, coupling reactions, and functional group transformations. Researchers have employed various strategies to optimize these reactions, leveraging modern catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact.

Recent studies have explored the potential of ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate as a precursor for advanced materials, particularly in the development of functional polymers and self-healing materials. The compound's ability to undergo reversible covalent bond formation has been exploited to create materials with unprecedented durability and adaptability under stress.

In conclusion, ethyl 1-{6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-yl}piperidine-4-carboxylate stands as a testament to the ingenuity of modern organic synthesis and its applications across diverse scientific disciplines. Its complex structure and versatile functional groups make it a promising candidate for future innovations in drug discovery and materials science.